Cas no 89499-39-8 (2-Thiophenecarboxylic acid, 4-amino-5-ethyl-)

• Product Name: 2-Thiophenecarboxylic acid, 4-amino-5-ethyl-
• CAS No: 89499-39-8
• MF: C₇H₉NO₂S
• MW: 171.216860532761
• CID: 598737
• PubChem ID: 13205572
• Update Time: 2025-04-19

2-Thiophenecarboxylic acid, 4-amino-5-ethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 4-amino-5-ethyl-
• 4-amino-5-ethylthiophene-2-carboxylic acid
• DTXSID30527614
• 89499-39-8

• Inchi： 1S/C7H9NO2S/c1-2-5-4(8)3-6(11-5)7(9)10/h3H,2,8H2,1H3,(H,9,10)
• InChI Key： VKESXKVLBPEEMT-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC(=C1CC)N

Computed Properties

• Exact Mass: 171.03539970g/mol
• Monoisotopic Mass: 171.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 91.6Ų